5-(4-Chlorophenyl)-2-(1-naphthyloxy)pyrimidine

• IUPAC Name: 5-(4-chlorophenyl)-2-naphthalen-1-yloxypyrimidine
• InChI: InChI=1S/C20H13ClN2O/c21-17-10-8-14(9-11-17)16-12-22-20(23-13-16)24-19-7-3-5-15-4-1-2-6-18(15)19/h1-13H
• InChI Key: YQYRRQLQUUGVSW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2OC3=NC=C(C=N3)C4=CC=C(C=C4)Cl
• Molecular Formula: C20H13ClN2O
• Molecular Weight: 332.8 g/mol

Description

5-(4-Chlorophenyl)-2-(1-naphthyloxy)pyrimidine (5-CPN) is a synthetic compound belonging to the class of pyrimidines. It is a heterocyclic aromatic compound with a substituted phenyl ring and a substituted naphthyl ring. 5-CPN has been studied extensively due to its potential applications in a variety of scientific research fields, including drug discovery, medical research, and biochemistry.

Scientific Research Applications

Structural, Bonding, and Spectral Analysis

Research has delved into the structural, bonding, and spectral analysis of compounds closely related to 5-(4-Chlorophenyl)-2-(1-naphthyloxy)pyrimidine. For instance, the antimalarial drug 5-(4-chlorophenyl)-6-ethyl-2,4-pyrimidinediamine was investigated for its molecular geometry, natural bond orbital, and molecular electrostatic potential, highlighting the importance of dihedral angles between rings for effective enzyme docking and identifying potential reactive sites during electrophilic attacks (Sherlin et al., 2018).

Molecular Modifications for Organic Semiconductors

Molecular modifications, including the introduction of electron-deficient substituents like chlorine groups, have been examined to develop superior n-channel organic semiconductors. This research demonstrates the potential of chlorine-substituted compounds in enhancing electron mobility in organic thin-film transistors, owing to their two-dimensional electronic structures (Nakano et al., 2015).

Synthesis of Condensed Azines

The synthesis of condensed azines, specifically pyrido[2,3-d]pyrimidines and pyrimido[4,5,6-de][1,6]naphthyridine derivatives, has been achieved through reactions involving 2-methylsulfanyl-4,6-dichloropyrimidine-5-carbaldehyde and enamines. This research highlights the chemical versatility and reactivity of pyrimidine derivatives, leading to the formation of structurally complex and potentially biologically active compounds (Bakulina et al., 2014).

Antioxidant Properties of Pyrimidine Derivatives

The antioxidant properties of novel bis(2-(pyrimidin-2-yl)ethoxy)alkanes have been evaluated, revealing promising antioxidant activity. This study showcases the biological potential of pyrimidine derivatives beyond their structural and chemical significance, highlighting their role in developing antioxidants (Rani et al., 2012).